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Compound of Interest

Compound Name: 2-lodopyrimidin-5-amine
CAS No.: 1378847-85-8
Cat. No.: B6591409
Get Quote
. J

Executive Summary

2-lodopyrimidin-5-amine is a high-value heterocyclic intermediate used primarily in medicinal
chemistry for Suzuki-Miyaura cross-coupling and nucleophilic aromatic substitutions (

). Unlike its stable isomer (2-amino-5-iodopyrimidine), this compound features an iodine atom
at the highly electron-deficient C2 position, flanked by two nitrogen atoms.

This structural arrangement confers high electrophilicity, making the compound prone to rapid
hydrolysis and nucleophilic displacement. Successful utilization requires strict adherence to
anhydrous protocols and low-temperature storage. This guide defines the physicochemical
boundaries for handling this sensitive reagent.

Physicochemical Profile
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Property

Value | Description

Note

Chemical Name

2-lodopyrimidin-5-amine

Synonyms: 5-Amino-2-

iodopyrimidine

CAS Number

1378847-85-8

Warning: Do not confuse with
CAS 1445-39-2

Molecular Formula

MW: 221.00 g/mol

Appearance

Off-white to pale yellow solid

Darkens upon oxidation/light

exposure

Predicted pKa

~2.5 - 3.0 (Pyrimidine N)

Weakly basic; protonation

occurs at ring N

LogP (Predicted)

~0.8-1.1

Moderately lipophilic

Melting Point

Not widely reported (Predicted:
>100°C dec.)[1][2][3][4][5][6]

Decomposes prior to melting if

heated slowly

Solubility Analysis

The solubility profile is governed by the competing effects of the lipophilic iodine atom and the

polar amino group.

Solvent Compatibility Matrix
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Solvent Solubility Rating Stability Risk Recommendation

. Preferred solvent for
DMSO High (>50 mg/mL) Low ]
stock solutions.

Good solubility; risk of
. dimethylamine
DMF High (>50 mg/mL) Moderate ) )
displacement at high

T.

Avoid for storage.

Methanol/Ethanol Moderate High Prone to

(alkoxylation) at C2.

Good for extractions;
Dichloromethane Moderate Low poor for long-term

storage.

Incompatible. Rapid

N hydrolysis to 2-

Water Low (<1 mg/mL) Critical o
hydroxypyrimidin-5-

amine.

Suitable for reactions;
THF Moderate Low ]
ensure peroxide-free.

Critical Solubility Insight

While soluble in alcohols, 2-lodopyrimidin-5-amine is unstable in protic solvents. The C2-
lodine bond is activated for nucleophilic attack. Dissolving this compound in methanol for
extended periods (even at RT) will generate the methoxy-derivative impurity (
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reaction).

Protocol: Always prepare stock solutions in anhydrous DMSO or DMA. Avoid protic solvents

unless they are immediate reaction partners.

Stability Assessment

The stability of 2-lodopyrimidin-5-amine is defined by the "Weak Link" at the C2 position.

Chemical Instability Mechanism

The pyrimidine ring is electron-deficient. The C2 position, located between two electronegative
nitrogens, is the most electropositive carbon in the ring. The lodine atom acts as an excellent
leaving group.

o Hydrolysis: In the presence of moisture, water attacks C2, displacing iodide to form 5-
aminopyrimidin-2(1H)-one (tautomer of 2-hydroxy-5-aminopyrimidine).

e Photolysis: The C-I bond is weak (~50 kcal/mol) and susceptible to homolytic cleavage by
UV/visible light, generating radical species and free iodine (observed as yellow/brown
discoloration).

Storage Requirements

e Temperature: -20°C (Long-term) / 2-8°C (Working stocks).
o Atmosphere: Inert gas (Argon or Nitrogen) is mandatory.
o Container: Amber glass vials with PTFE-lined caps.

» Desiccation: Store over desiccant to prevent hydrolysis.

Degradation Pathway Visualization
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The following diagram illustrates the primary degradation routes that researchers must prevent.

Hydrolysis (+H20) 5-Aminopyrimidin-2(1H)-one
Moisture/pH < 7 Path A (Major) (Inactive Impurity)

2-lodopyrimidin-5-amine UV Light p| Photolysis (hv) p.| Radical Species +
(Active Reagent) MeOH/EtOH Path B (Minor) Free lodine (12)

Solvolysis (+ROH)
Path C (Solvent specific)

2-Alkoxy-5-aminopyrimidine
(Byproduct)

Click to download full resolution via product page

Caption: Primary degradation pathways. Path A (Hydrolysis) is the most common cause of
purity loss.

Experimental Protocols
Stock Solution Preparation (Self-Validating)

This protocol ensures minimal degradation during solubilization.

e Preparation: Dry all glassware in an oven (120°C) for 2 hours. Purge DMSO with Argon for
15 minutes.

» Weighing: Weigh the target mass of 2-lodopyrimidin-5-amine rapidly into an amber vial.

 Dissolution: Add anhydrous DMSO to achieve a concentration of 10-50 mM. Vortex for 30
seconds.

 Validation: Visually inspect for clarity. A yellow tint is acceptable; a brown/orange color
indicates free iodine (degradation).

o Storage: Aliquot into single-use vials, purge with Argon, seal with Parafilm, and freeze at
-20°C.

o Shelf-life: 3 months at -20°C. Discard if precipitate forms upon thawing.
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Quality Control: HPLC Stability Assay

Use this method to verify the integrity of the C-1 bond before critical experiments.
e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 pm, 4.6 x 100 mm).
» Mobile Phase A: Water + 0.1% Formic Acid.
» Mobile Phase B: Acetonitrile + 0.1% Formic Acid.
o Gradient: 5% B to 95% B over 10 minutes.
o Detection: UV at 254 nm and 280 nm.
o Expected Retention Times (Approximate):
o Hydrolysis Impurity (2-Hydroxy): ~1.5 - 2.0 min (Polar).
o Target (2-lodo): ~5.5 - 6.0 min.
o Dimer/Oxidation products: >7.0 min.
Handling & Safety (E-E-A-T)
Health Hazards

» Skin/Eye Irritant: The compound is an alkylating agent mimic due to the reactive iodide. Treat
as a potential sensitizer.

e Acute Toxicity: Data is limited; assume toxicity similar to other halopyrimidines (Harmful if
swallowed/inhaled).

Containment[2][6]

e Handle exclusively in a chemical fume hood.
o Wear nitrile gloves (double gloving recommended for stock preparation) and safety glasses.

o Spill Cleanup: Do not use water. Absorb with sand or vermiculite. Deactivate surfaces with a
dilute solution of sodium thiosulfate (to quench any free iodine) followed by ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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